Cas no 2137604-31-8 (2,2-Difluoro-3-(1,3-oxazol-2-ylsulfanyl)propanoic acid)

• Product Name: 2,2-Difluoro-3-(1,3-oxazol-2-ylsulfanyl)propanoic acid
• CAS No: 2137604-31-8
• MF: C₆H₅F₂NO₃S
• MW: 209.170607328415
• CID: 5977912
• PubChem ID: 165831857
• Update Time: 2025-05-22

2,2-Difluoro-3-(1,3-oxazol-2-ylsulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-789871
• 2137604-31-8
• 2,2-difluoro-3-(1,3-oxazol-2-ylsulfanyl)propanoic acid
• 2,2-Difluoro-3-(1,3-oxazol-2-ylsulfanyl)propanoic acid

• Inchi： 1S/C6H5F2NO3S/c7-6(8,4(10)11)3-13-5-9-1-2-12-5/h1-2H,3H2,(H,10,11)
• InChI Key： AEERINMYAJTVRW-UHFFFAOYSA-N
• SMILES： S(C1=NC=CO1)CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 208.99582052g/mol
• Monoisotopic Mass: 208.99582052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.6Ų

Additional information on 2,2-Difluoro-3-(1,3-oxazol-2-ylsulfanyl)propanoic acid

Recent Advances in the Study of 2,2-Difluoro-3-(1,3-oxazol-2-ylsulfanyl)propanoic acid (CAS: 2137604-31-8)

In recent years, the compound 2,2-Difluoro-3-(1,3-oxazol-2-ylsulfanyl)propanoic acid (CAS: 2137604-31-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique difluoro and oxazole moieties, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities. This briefing aims to provide a comprehensive overview of the most recent findings related to this compound.

The synthesis of 2,2-Difluoro-3-(1,3-oxazol-2-ylsulfanyl)propanoic acid has been a subject of intense study due to its complex structure. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. These developments are crucial for facilitating further pharmacological evaluations and potential industrial applications.

Pharmacological studies have revealed that 2,2-Difluoro-3-(1,3-oxazol-2-ylsulfanyl)propanoic acid exhibits notable inhibitory effects on specific enzymatic targets. In particular, its interaction with key enzymes involved in inflammatory pathways has been a focal point. Preliminary in vitro and in vivo studies suggest that this compound may serve as a lead molecule for the development of anti-inflammatory agents. The precise molecular interactions and binding affinities are currently under investigation using advanced techniques such as X-ray crystallography and molecular docking simulations.

Another area of interest is the compound's potential application in oncology. Recent findings indicate that 2,2-Difluoro-3-(1,3-oxazol-2-ylsulfanyl)propanoic acid may modulate signaling pathways associated with tumor growth and metastasis. Studies using cancer cell lines have demonstrated dose-dependent cytotoxicity, prompting further exploration into its mechanism of action. Researchers are particularly intrigued by its selectivity towards cancer cells, which could minimize off-target effects in therapeutic settings.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been evaluated. Early-stage studies have assessed its absorption, distribution, metabolism, and excretion (ADME) profiles. These investigations are critical for determining the compound's suitability for clinical development. While challenges such as bioavailability and metabolic stability remain, researchers are optimistic about overcoming these hurdles through structural modifications and formulation strategies.

The safety profile of 2,2-Difluoro-3-(1,3-oxazol-2-ylsulfanyl)propanoic acid has also been a subject of scrutiny. Toxicological assessments in animal models have provided preliminary data on its tolerability and potential side effects. These studies are essential for guiding future clinical trials and ensuring patient safety. The current evidence suggests a favorable safety profile, although comprehensive long-term studies are warranted.

Looking ahead, the research community is keen to explore the broader applications of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development. The integration of computational modeling and high-throughput screening techniques may further enhance our understanding of its biological activities and therapeutic potential.

In conclusion, 2,2-Difluoro-3-(1,3-oxazol-2-ylsulfanyl)propanoic acid (CAS: 2137604-31-8) represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties, coupled with recent advancements in synthesis and characterization, underscore its potential as a therapeutic agent. Continued research efforts will be pivotal in unlocking its full potential and translating these findings into clinical applications.